Cas no 1189105-40-5 (2-(2,5-dihydroxy-3-((E)-3,7-dimethylocta-2,6-dienyl)phenyl)acetate)

• Product Name: 2-(2,5-dihydroxy-3-((E)-3,7-dimethylocta-2,6-dienyl)phenyl)acetate
• CAS No: 1189105-40-5
• MF: C₁₉H₂₆O₄
• MW: 318.407346248627
• CID: 1995547
• PubChem ID: 102025310
• Update Time: 2025-04-21

2-(2,5-dihydroxy-3-((E)-3,7-dimethylocta-2,6-dienyl)phenyl)acetate Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-dihydroxy-3-((E)-3,7-dimethylocta-2,6-dienyl)phenyl)acetate
• denudaquinol
• CS-0637626
• 1189105-40-5
• HY-N10936
• DA-72664
• methyl 2-[3-[(2E)-3,7-dimethylocta-2,6-dienyl]-2,5-dihydroxyphenyl]acetate

• Inchi： 1S/C19H26O4/c1-13(2)6-5-7-14(3)8-9-15-10-17(20)11-16(19(15)22)12-18(21)23-4/h6,8,10-11,20,22H,5,7,9,12H2,1-4H3/b14-8+
• InChI Key： FJFOYRHXOZSRFV-RIYZIHGNSA-N
• SMILES： OC1C(CC(=O)OC)=CC(=CC=1C/C=C(\C)/CC/C=C(\C)/C)O

Computed Properties

• Exact Mass: 318.18310931g/mol
• Monoisotopic Mass: 318.18310931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Prenylated hydroquinones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Quinone and hydroquinone lipids Prenylated hydroquinones